2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol
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Overview
Description
2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol, also known as ABE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ABE is a chiral molecule with two enantiomers, (R)-ABE and (S)-ABE, and has a molecular weight of 281.25 g/mol. In
Scientific Research Applications
Pharmaceutical Synthesis: Enantiomerically Enriched Intermediates
- Application : ®-[3,5-bis(trifluoromethyl)phenyl]ethanol (®-3,5-BTPE) serves as a chiral intermediate for synthesizing novel chemotherapeutic and antiemetic drugs, particularly NK-1 receptor antagonists .
H-Bond Catalysts and Organic Transformations
- Application : N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, derived from 3,5-BTPE, promotes organic transformations .
Neurokinin-1 (NK-1) Receptor Antagonists
- Background : ®-1-[3,5-bis(trifluoromethyl)phenyl]ethanol is a key intermediate for synthesizing aprepitant, a potent human NK-1 receptor antagonist .
Selective Tetrodotoxin-Sensitive Blockers
- Application : It’s efficiently synthesized using a bienzyme cascade system with R-ω-transaminase and an alcohol dehydrogenase .
Whole-Cell Biocatalysis
- Application : (S)-3,5-BTPE production via whole-cell catalysts in deep-eutectic solvents (NADES) under microaerobic conditions .
Cofactor Regeneration and Oxygen-Deficient Environment
- Application : The developed strategy maintains high yields of (S)-3,5-BTPE even under oxygen-deficient conditions .
These applications highlight the diverse roles of 3,5-BTPE in scientific research, spanning pharmaceuticals, catalysis, and drug development. Researchers continue to explore its potential in novel contexts, making it an intriguing compound for further investigation. 🌟
Mechanism of Action
Target of Action
The primary target of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol is the human neurokinin-1 (NK-1) receptor . The NK-1 receptor is a G-protein coupled receptor in the tachykinin family of neuropeptides, which plays a crucial role in the transmission of pain signals in the central and peripheral nervous system .
Mode of Action
2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol interacts with its target, the NK-1 receptor, by binding to it. This binding inhibits the action of the natural ligand of the NK-1 receptor, Substance P, a neuropeptide involved in pain transmission
Biochemical Pathways
The biochemical pathways affected by 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol are those involved in pain transmission. By inhibiting the action of Substance P at the NK-1 receptor, this compound can potentially disrupt the transmission of pain signals, providing an analgesic effect
Pharmacokinetics
It is synthesized through a hydrogenation reaction of 3,5-bis(trifluoromethyl)acetophenone, in which enantioselectivity and sufficient active hydrogen are key to restricting the reaction .
Result of Action
The molecular and cellular effects of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol’s action are primarily its potential analgesic effects due to the inhibition of Substance P action at the NK-1 receptor . This could potentially lead to a decrease in the perception of pain.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol. For instance, the compound’s production was significantly enhanced by employing a novel dual cosubstrate-coupled system for cofactor recycling . Furthermore, the compound’s action can be influenced by factors such as pH, temperature, and the presence of other substances in the environment .
properties
IUPAC Name |
2-amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F6NO/c11-9(12,13)6-1-5(8(18)4-17)2-7(3-6)10(14,15)16/h1-3,8,18H,4,17H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEOWKUPKTNBURP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(CN)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F6NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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